Cas no 898348-24-8 (N'-(4-methoxyphenyl)methyl-N-{2-1-(4-methylbenzenesulfonyl)piperidin-2-ylethyl}ethanediamide)

• Product Name: N'-(4-methoxyphenyl)methyl-N-{2-1-(4-methylbenzenesulfonyl)piperidin-2-ylethyl}ethanediamide
• CAS No: 898348-24-8
• MF: C₂₄H₃₁N₃O₅S
• MW: 473.585045099258
• CID: 6613348
• PubChem ID: 16829697
• Update Time: 2025-07-08

N'-(4-methoxyphenyl)methyl-N-{2-1-(4-methylbenzenesulfonyl)piperidin-2-ylethyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(4-methoxyphenyl)methyl-N-{2-1-(4-methylbenzenesulfonyl)piperidin-2-ylethyl}ethanediamide
• HMS3028N04
• F2571-0178
• 898348-24-8
• VU0491416-1
• N1-(4-methoxybenzyl)-N2-(2-(1-tosylpiperidin-2-yl)ethyl)oxalamide
• AKOS024661027
• SMR000811217
• MLS001234644
• CHEMBL1475437
• N'-[(4-methoxyphenyl)methyl]-N-{2-[1-(4-methylbenzenesulfonyl)piperidin-2-yl]ethyl}ethanediamide

• Inchi： 1S/C24H31N3O5S/c1-18-6-12-22(13-7-18)33(30,31)27-16-4-3-5-20(27)14-15-25-23(28)24(29)26-17-19-8-10-21(32-2)11-9-19/h6-13,20H,3-5,14-17H2,1-2H3,(H,25,28)(H,26,29)
• InChI Key： JQGWEAYLJDSIRH-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N1CCCCC1CCNC(C(NCC1C=CC(=CC=1)OC)=O)=O)(=O)=O

Computed Properties

• Exact Mass: 473.19844227g/mol
• Monoisotopic Mass: 473.19844227g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 738
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 113Ų

Additional information on N'-(4-methoxyphenyl)methyl-N-{2-1-(4-methylbenzenesulfonyl)piperidin-2-ylethyl}ethanediamide

N'-(4-Methoxyphenyl)methyl-N-{2-1-(4-methylbenzenesulfonyl)piperidin-2-ylethyl}ethanediamide: A Comprehensive Overview

The compound with CAS No 898348-24-8, known as N'-(4-methoxyphenyl)methyl-N-{2-1-(4-methylbenzenesulfonyl)piperidin-2-ylethyl}ethanediamide, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique structural properties and promising biological activities. In this article, we will delve into the structural features, synthesis methods, and the latest research findings related to this compound.

CAS No 898348-24-8 refers to a specific chemical substance registered in the Chemical Abstracts Service database. The compound's name, N'-(4-methoxyphenyl)methyl-N-{2-1-(4-methylbenzenesulfonyl)piperidin-2-ylethyl}ethanediamide, highlights its structural components. The molecule consists of a piperidine ring substituted with a 4-methylbenzenesulfonyl group and an ethanediamide moiety linked to a 4-methoxyphenylmethyl group. This intricate structure contributes to its diverse functional properties.

Recent studies have focused on the synthesis and characterization of this compound. Researchers have explored various synthetic pathways to optimize the production of N'-(4-methoxyphenyl)methyl-N-{2-1-(4-methylbenzenesulfonyl)piperidin-2-ylethyl}ethanediamide. One notable approach involves the use of coupling reactions and protection/deprotection strategies to assemble the molecule's complex architecture. These methods have improved the yield and purity of the compound, making it more accessible for further research.

The biological activity of this compound has been a focal point in recent investigations. Preclinical studies suggest that it exhibits potent inhibitory effects on certain enzyme targets, making it a potential candidate for drug development. Additionally, its ability to modulate cellular signaling pathways has been explored in the context of neurodegenerative diseases and cancer therapy.

In terms of applications, N'-(4-methoxyphenyl)methyl-N-{2-1-(4-methylbenzenesulfonyl)piperidin-2-ylethyl}ethanediamide has shown promise in materials science as well. Its unique electronic properties make it a viable candidate for use in advanced materials such as semiconductors and sensors. Researchers are actively exploring its potential in these areas, driven by its ability to enhance material performance under specific conditions.

From an environmental standpoint, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Studies have indicated that under certain conditions, the molecule undergoes hydrolysis or microbial degradation, reducing its persistence in the environment. These findings are essential for ensuring sustainable practices in its production and application.

In conclusion, CAS No 898348-24-8 represents a multifaceted compound with extensive research potential across various fields. Its intricate structure, coupled with advancements in synthetic methodologies and biological applications, positions it as a key player in both academic and industrial settings. As research continues to unfold, this compound is expected to contribute significantly to the development of innovative solutions in medicine and materials science.